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Compound of Interest

Compound Name: (3-Chlorophenyl)acetone oxime

Cat. No.: B13826319

An In-depth Technical Guide to the Safety and Handling of (3-Chlorophenyl)acetone oxime

Abstract

(3-Chlorophenyl)acetone oxime (CAS No. 319474-76-5) is a niche chemical intermediate
with potential applications in organic synthesis and drug development. As a compound that is
not widely characterized in publicly available safety literature, a comprehensive understanding
of its potential hazards and handling requirements is paramount for ensuring laboratory safety.
This technical guide provides a detailed safety and handling profile for (3-
Chlorophenyl)acetone oxime. In the absence of a formally published Safety Data Sheet
(SDS), this document synthesizes data from structurally related compounds, including
chlorophenols, acetophenone oximes, and other chlorinated organic molecules, to provide an
inferred hazard assessment and best-practice handling protocols. This guide is intended for
researchers, scientists, and drug development professionals who may synthesize or handle this
compound.

Chemical Identification and Physicochemical
Properties

(3-Chlorophenyl)acetone oxime is an organic compound featuring a chlorophenyl group
attached to an acetone oxime moiety.[1] The presence of the C=N-OH functional group
classifies it as a ketoxime.[2][3]
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Table 1: Chemical and Physical Properties

Property Value Source
Chemical Name (3-chlorophenyl)acetone oxime  [1]

CAS Number 319474-76-5 [1]14]
Molecular Formula C9H10CINO [1114]
Molecular Weight 183.63 g/mol [1][4]
Exact Mass 183.04500 [1]

Presumed to be a solid at
Appearance room temperature, typical for Inferred

many oximes.[2]

Expected to have low solubility
Solubility in water and be soluble in Inferred

polar organic solvents.[2]

Stable under recommended
- storage conditions, but may be
Stability N ) Inferred
sensitive to light and strong

acids.[5][6]

Inferred Hazard Identification and GHS
Classification

A formal GHS classification for (3-Chlorophenyl)acetone oxime is not readily available.
Therefore, a precautionary classification has been inferred from the known hazards of its
constituent functional groups and structurally similar compounds. The primary hazards are
anticipated to arise from the chlorinated aromatic ring and the oxime functional group.

Causality of Inferred Hazards:

o Acute Toxicity: Chlorinated aromatic compounds can exhibit toxicity if swallowed, inhaled, or
absorbed through the skin.[7] For instance, (4-Chlorophenyl)acetonitrile is classified as toxic
if swallowed, in contact with skin, or inhaled.[7]
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» Skin and Eye Irritation: Many organic chemicals, including related chloro-compounds and

oximes, are known to cause skin and eye irritation.[7][8][9]

o Target Organ Effects: Toxicological profiles of chlorophenols suggest potential effects on the

liver, central nervous system, and reproductive system.[10][11][12] While this compound is

not a phenol, the presence of the chlorophenyl group warrants caution regarding these organ

systems.

Table 2: Inferred GHS Classification

Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 ]

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

) o H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o

irritation
Specific Target Organ Toxicity H335: May cause respiratory

Category 3

(Single Exposure)

irritation

Pictograms:

Signal Word:Warning

Precautionary Statements:

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash hands

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[7][8]
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» Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if
you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF
INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[7][9]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[7][9]

e Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[9]

First-Aid Measures

Immediate medical attention is recommended in case of significant exposure.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and wash it before reuse.[9][13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek immediate medical attention.[9][13]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[9][13]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride
(HCI) gas.[6][14]
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[15]

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment (PPE) as described in Section 8. Avoid
breathing dust or vapors.[14]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: For small spills, carefully sweep up the solid material, place itin a
suitable, labeled container for disposal. For larger spills, contain the spill and collect the
material for disposal. Avoid generating dust.

Handling and Storage

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[9] Avoid
contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Wash hands thoroughly
after handling.[13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] Keep
away from incompatible materials such as strong oxidizing agents and strong acids.[9]

Exposure Controls and Personal Protection
e Engineering Controls: A chemical fume hood is recommended for all handling procedures.
Ensure that eyewash stations and safety showers are readily accessible.[9]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[9]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.
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o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH/MSHA-approved respirator may be
necessary.[13]

Stability and Reactivity

Reactivity: No specific data is available.

Chemical Stability: The compound is expected to be stable under normal storage conditions.

[6]

Possibility of Hazardous Reactions: Oximes can undergo Beckmann rearrangement in the
presence of strong acids, which can be exothermic.[2]

Conditions to Avoid: Incompatible materials, heat, and direct sunlight.[14]
Incompatible Materials: Strong oxidizing agents, strong acids.[9]

Hazardous Decomposition Products: Under fire conditions, may decompose to form nitrogen
oxides, carbon monoxide, carbon dioxide, and hydrogen chloride.[6][14]

Synthesis and Characterization Protocols
Synthesis of (3-Chlorophenyl)acetone oxime

The synthesis of (3-Chlorophenyl)acetone oxime typically proceeds via the condensation

reaction of 3-Chlorophenylacetone with hydroxylamine.[4] This is a standard method for the

preparation of oximes from ketones.[2]

Protocol:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-
Chlorophenylacetone in a suitable solvent such as ethanol.

Add an aqueous solution of hydroxylamine hydrochloride and a mild base (e.g., sodium
acetate or pyridine) to neutralize the HCI formed.
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Stir the reaction mixture at room temperature or with gentle heating. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).[16]

Upon completion, the reaction mixture is typically poured into cold water to precipitate the
crude product.[16]

The crude oxime is collected by filtration, washed with water, and dried.

Purification can be achieved by recrystallization from a suitable solvent system (e.g.,
ethanol/water).[16]

Final Product:
(3-Chlorophenyl)acetone oxime

Reaction:
Start: 3-C c i - Ethanol (Solvent) Pure Product
ion

& Hydroxylamine HCI - Mild Base (e.g., NaOAc)

- Stirring (RT or Heat)

(3-Chlorophenyl)acetone oxime

Strlf)/ral Compoﬁtgti

Chlorophenyl Group Oxime Group
A
AN
4 / Related C$mpound Data \ A
Chlorophenoils [2, 4, 5] Chlorinated Aromatics [9] Other Oximes [10, 18, 34]
~/
\
Target Organ Effects Acute Toxicity _ on 19 10
(Liver, CNS) [2, 4, 5] (Oral, Dermal, Inhalation) [9] -
/

Inferred GHS Classification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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